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Compound of Interest

Compound Name: N2-Tritylolmesartan medoxomil
CAS No.: 1020157-01-0
Cat. No.: B026652

Get Quote

Compound Identity & Structural Integrity

N2-Tritylolmesartan medoxomil is the penultimate intermediate in the synthesis of
Olmesartan Medoxomil. Its identification is critical for two reasons: it serves as the precursor for
the final active pharmaceutical ingredient (API) and acts as a specific marker for process
control (Impurity D in European Pharmacopoeia).

Core Identifiers
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Parameter Detail
Primary CAS Number 144690-92-6 (Commercially dominant)
Secondary CAS 1020157-01-0 (Specific N2-isomer registry)

(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(2-
hydroxypropan-2-yl)-2-propyl-1-((2'-(2-trityl-2H-
tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-

imidazole-5-carboxylate

Chemical Name

Molecular Formula CasH4aN6Oe6
Molecular Weight 800.90 g/mol
Regulatory Status EP Impurity D; USP "N-Alkyl Impurity"

Structural Revision (The N1 vs. N2 Paradigm)

Historically, tritylated tetrazoles in sartan synthesis were often assumed to be N1-isomers.
However, advanced structural analysis (SCXRD) has confirmed that the bulky trityl group
preferentially attaches to the N2-position of the tetrazole ring due to steric hindrance from the
orth-biphenyl linkage.

 Implication: While many Certificates of Analysis (CoA) may label this compound as "N-Trityl"
or "N1-Trityl," the actual chemical species is predominantly N2-Trityloimesartan
medoxomil.

Synthesis & Formation Pathway

The formation of N2-Trityloimesartan medoxomil occurs via the alkylation of the imidazole
intermediate with a trityl-protected biphenyl tetrazole. The trityl group is essential to prevent
side reactions on the acidic tetrazole nitrogen.

Reaction Scheme Visualization

The following diagram illustrates the formation of the N2-Trityl intermediate and its subsequent
deprotection to the API.
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Figure 1: Synthesis pathway highlighting the N2-Trityl intermediate as the precursor to the final

API.

Analytical Identification Protocol

Due to the high lipophilicity of the trityl group, N2-Trityloimesartan medoxomil elutes

significantly later than the API in Reverse Phase HPLC.

HPLC Methodology (Impurity Profiling)

This method is designed to separate the highly non-polar trityl intermediate from the polar API.

Gradient:

Mobile Phase A: Buffer (0.05 M Ammonium Acetate or Phosphate pH 3.5).

Mobile Phase B: Acetonitrile (High organic content required).

Column: C18 (e.g., Kromasil C18 or Purospher STAR), 250 x 4.6 mm, 5 um.[2]
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o 0-10 min: 40% B (Isocratic for API elution ~8-10 min).
o 10-25 min: Ramp to 90% B (Elution of Trityl Impurity).
o 25-35 min: 90% B (Wash).

e Flow Rate: 1.0 mL/min.[2][3]

e Detection: UV at 225 nm or 250 nm.

o Relative Retention Time (RRT): ~3.4 (relative to Olmesartan Medoxomil).

Spectroscopic Characterization
To validate the Reference Standard (RS) identity, use the following spectral markers:

e 1H NMR (DMSO-ds, 400 MHz):

o Trityl Group: A distinctive multiplet between & 7.0 — 7.5 ppm integrating for 15 protons
(triphenylmethyl).

o Absence of NH: The tetrazole NH signal (usually broad >13 ppm) will be absent.

o Aliphatic Signals: Medoxomil methyl group (singlet ~2.0 ppm) and propyl chain signals
remain consistent with the API.

e Mass Spectrometry (ESI+):
o Parent lon: [M+H]* = 801.3 m/z.

o Fragmentation: High energy collision often cleaves the trityl group, showing a fragment at
m/z 243 (Triphenylmethyl cation).

Logical Differentiation: N1 vs. N2 Isomers

Understanding the regioisomerism is vital for "Senior Scientist" level interpretation. The trityl
group is bulky; thermodynamic control favors the N2 position to minimize steric clash with the
biphenyl ring.
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Figure 2: Regioselectivity of the tritylation reaction favoring the N2-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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